(E)-8-(3,4,5-Trimethoxystyryl)caffeine
(E)-8-(3,4,5-Trimethoxystyryl)caffeine
Reference standard for PET tracer [11C]TMSX
Brand Name:
Vulcanchem
CAS No.:
51389-37-8
VCID:
VC0149743
InChI:
InChI=1S/C19H22N4O5/c1-21-14(20-17-15(21)18(24)23(3)19(25)22(17)2)8-7-11-9-12(26-4)16(28-6)13(10-11)27-5/h7-10H,1-6H3/b8-7+
SMILES:
CN1C(=NC2=C1C(=O)N(C(=O)N2C)C)C=CC3=CC(=C(C(=C3)OC)OC)OC
Molecular Formula:
C19H22O5N4
Molecular Weight:
386.4 g/mol
(E)-8-(3,4,5-Trimethoxystyryl)caffeine
CAS No.: 51389-37-8
Reference Standards
VCID: VC0149743
Molecular Formula: C19H22O5N4
Molecular Weight: 386.4 g/mol
Purity: > 95%
| CAS No. | 51389-37-8 |
|---|---|
| Product Name | (E)-8-(3,4,5-Trimethoxystyryl)caffeine |
| Molecular Formula | C19H22O5N4 |
| Molecular Weight | 386.4 g/mol |
| IUPAC Name | 1,3,7-trimethyl-8-[(E)-2-(3,4,5-trimethoxyphenyl)ethenyl]purine-2,6-dione |
| Standard InChI | InChI=1S/C19H22N4O5/c1-21-14(20-17-15(21)18(24)23(3)19(25)22(17)2)8-7-11-9-12(26-4)16(28-6)13(10-11)27-5/h7-10H,1-6H3/b8-7+ |
| Standard InChIKey | KIAYWZXEAJWSGJ-BQYQJAHWSA-N |
| Isomeric SMILES | CN1C(=NC2=C1C(=O)N(C(=O)N2C)C)/C=C/C3=CC(=C(C(=C3)OC)OC)OC |
| SMILES | CN1C(=NC2=C1C(=O)N(C(=O)N2C)C)C=CC3=CC(=C(C(=C3)OC)OC)OC |
| Canonical SMILES | CN1C(=NC2=C1C(=O)N(C(=O)N2C)C)C=CC3=CC(=C(C(=C3)OC)OC)OC |
| Description | Reference standard for PET tracer [11C]TMSX |
| Purity | > 95% |
| Synonyms | 1,3,7-Trimethyl-8-[(E)-2-(3,4,5-trimethoxy¬phenyl)vinyl]-3,7-dihydro-1H-purine-2,6-dione |
| PubChem Compound | 6445882 |
| Last Modified | Nov 11 2021 |
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